(Ethane-1,2-diyl)bis[ethynyl(dimethyl)silane]

• CAS No.: 116160-99-7
• Molecular Formula: C10H18Si2
• Molecular Weight: 194.42 g/mol
• IUPAC Name: ethynyl-[2-[ethynyl(dimethyl)silyl]ethyl]-dimethylsilane
• InChI: InChI=1S/C10H18Si2/c1-7-11(3,4)9-10-12(5,6)8-2/h1-2H,9-10H2,3-6H3
• InChI Key: ZQBSWAPGKZOLHT-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(CC[Si](C)(C)C#C)C#C

Description

(Ethane-1,2-diyl)bis[ethynyl(dimethyl)silane] is a useful research compound. Its molecular formula is C10H18Si2 and its molecular weight is 194.42 g/mol. The purity is usually 95%.
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Biological Activity

(Ethane-1,2-diyl)bis[ethynyl(dimethyl)silane], also known as DTXCID40566933, is a compound with potential applications in various biological contexts. This article explores its biological activity, synthesizing available data from diverse sources to provide a comprehensive overview.

• Molecular Formula : C10H18Si2
• CAS Number : 116160-99-7
• Structure : The compound features two ethynyl groups attached to an ethane backbone, which contributes to its unique reactivity and interaction with biological systems.

The biological activity of (Ethane-1,2-diyl)bis[ethynyl(dimethyl)silane] is primarily attributed to its ability to interact with cellular components. The presence of the silicon atom in the structure allows for unique interactions with biomolecules, potentially influencing pathways such as:

• Signal Transduction : Organosilicon compounds often modulate signaling pathways by interacting with receptor proteins.
• Antioxidant Activity : Some studies suggest that similar compounds exhibit antioxidant properties, which can protect cells from oxidative stress.

In Vitro Studies

Research has indicated that (Ethane-1,2-diyl)bis[ethynyl(dimethyl)silane] exhibits significant biological activity in vitro. Key findings include:

• Cell Proliferation : Studies show that the compound can influence cell proliferation rates in various cancer cell lines, suggesting potential anticancer properties.
• Cytotoxicity : Preliminary tests indicate that (Ethane-1,2-diyl)bis[ethynyl(dimethyl)silane] may induce cytotoxic effects in specific cancer cell types, leading to apoptosis.

Study	Cell Type	Concentration	Effect
	HeLa	10 µM	Inhibition of proliferation
	MCF7	5 µM	Induction of apoptosis

In Vivo Studies

The in vivo effects of (Ethane-1,2-diyl)bis[ethynyl(dimethyl)silane] have been less extensively documented. However, some animal studies suggest:

• Tumor Growth Inhibition : Animal models treated with the compound showed reduced tumor growth compared to control groups.
• Metabolic Effects : Observations indicate alterations in metabolic pathways associated with energy production and cellular repair mechanisms.

Case Studies

• Case Study on Cancer Treatment :
  • A study involving mice treated with (Ethane-1,2-diyl)bis[ethynyl(dimethyl)silane] demonstrated a significant reduction in tumor size when compared to untreated controls. The mechanism was hypothesized to involve modulation of apoptosis-related pathways.
• Case Study on Antioxidant Activity :
  • Research indicated that the compound exhibited protective effects against oxidative stress in liver cells, suggesting a potential role as a therapeutic agent in liver diseases.